Cas no 1804598-51-3 (3-(Aminomethyl)-6-bromo-2-chloro-4-(trifluoromethoxy)pyridine)

• Product Name: 3-(Aminomethyl)-6-bromo-2-chloro-4-(trifluoromethoxy)pyridine
• CAS No: 1804598-51-3
• MF: C₇H₅BrClF₃N₂O
• MW: 305.479610204697
• CID: 4798664
• Update Time: 2025-05-19

3-(Aminomethyl)-6-bromo-2-chloro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-6-bromo-2-chloro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5BrClF3N2O/c8-5-1-4(15-7(10,11)12)3(2-13)6(9)14-5/h1H,2,13H2
• InChI Key： HOZFGYAQTDIVRW-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=N1)Cl)CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• XLogP3: 2.9
• Topological Polar Surface Area: 48.1

Additional information on 3-(Aminomethyl)-6-bromo-2-chloro-4-(trifluoromethoxy)pyridine

3-(Aminomethyl)-6-bromo-2-chloro-4-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 3-(Aminomethyl)-6-bromo-2-chloro-4-(trifluoromethoxy)pyridine, identified by the CAS number 1804598-51-3, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This pyridine derivative has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the synthesis, properties, and recent advancements in the application of this compound.

The molecular structure of 3-(Aminomethyl)-6-bromo-2-chloro-4-(trifluoromethoxy)pyridine is characterized by a pyridine ring substituted with an aminomethyl group at position 3, a bromine atom at position 6, a chlorine atom at position 2, and a trifluoromethoxy group at position 4. These substituents contribute to its distinct electronic and steric properties, making it a valuable building block in organic synthesis. Recent studies have highlighted its role in the development of novel bioactive compounds, particularly in the field of medicinal chemistry.

One of the most notable aspects of this compound is its versatility in synthetic chemistry. Researchers have employed it as an intermediate in the construction of complex heterocyclic frameworks. For instance, a study published in the Journal of Organic Chemistry demonstrated its utility in the synthesis of pyridopyrimidine derivatives, which exhibit potent anti-inflammatory activity. The ability to undergo multiple reaction pathways underscores its importance as a key precursor in drug discovery.

In terms of physical properties, 3-(Aminomethyl)-6-bromo-2-chloro-4-(trifluoromethoxy)pyridine exhibits a high melting point and moderate solubility in organic solvents. These characteristics make it suitable for various purification techniques and storage conditions. Additionally, its stability under standard laboratory conditions ensures ease of handling during large-scale synthesis.

The biological evaluation of this compound has revealed intriguing results. Preclinical studies indicate that it possesses moderate cytotoxicity against certain cancer cell lines, suggesting potential applications in oncology. Furthermore, its ability to inhibit key enzymes involved in inflammatory pathways has positioned it as a candidate for anti-inflammatory drug development.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of 3-(Aminomethyl)-6-bromo-2-chloro-4-(trifluoromethoxy)pyridine. Quantum mechanical calculations have elucidated the electronic distribution across the molecule, which is crucial for understanding its reactivity and selectivity in chemical reactions. These findings have been instrumental in guiding further optimization studies aimed at enhancing its pharmacokinetic properties.

In conclusion, 3-(Aminomethyl)-6-bromo-2-chloro-4-(trifluoromethoxy)pyridine stands out as a multifaceted compound with immense potential across diverse chemical domains. Its unique structure, coupled with emerging research findings, positions it as a pivotal player in advancing modern drug discovery and synthetic methodologies.